Cas no 512810-09-2 (3-Isopropoxy-4-nitro-1H-pyrazole)

3-Isopropoxy-4-nitro-1H-pyrazole structure
512810-09-2 structure
Product Name:3-Isopropoxy-4-nitro-1H-pyrazole
CAS No:512810-09-2
MF:C6H9N3O3
MW:171.153960943222
MDL:MFCD03444365
CID:1040120
PubChem ID:4197339
Update Time:2025-04-20

3-Isopropoxy-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-Isopropoxy-4-nitro-1H-pyrazole
    • 4-nitro-5-propan-2-yloxy-1H-pyrazole
    • DTXSID70400699
    • DB-339412
    • E71916
    • AKOS015922228
    • STK301746
    • AKOS025394716
    • 512810-09-2
    • SCHEMBL21847658
    • BBL038330
    • AKOS000307896
    • WS-01902
    • 4-nitro-3-(propan-2-yloxy)-1H-pyrazole
    • MFCD03444365
    • MDL: MFCD03444365
    • Inchi: 1S/C6H9N3O3/c1-4(2)12-6-5(9(10)11)3-7-8-6/h3-4H,1-2H3,(H,7,8)
    • InChI Key: AGROZLDMFCVKAN-UHFFFAOYSA-N
    • SMILES: O(C1=C(C=NN1)[N+](=O)[O-])C(C)C

Computed Properties

  • Exact Mass: 171.06439116g/mol
  • Monoisotopic Mass: 171.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 83.7Ų

3-Isopropoxy-4-nitro-1H-pyrazole Pricemore >>

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